N-(2-methoxyphenyl)-4-methyl-N-((5-methyl-2-phenyloxazol-4-yl)methyl)benzenesulfonamide

• IUPAC Name: N-(2-methoxyphenyl)-4-methyl-N-[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C25H24N2O4S/c1-18-13-15-21(16-14-18)32(28,29)27(23-11-7-8-12-24(23)30-3)17-22-19(2)31-25(26-22)20-9-5-4-6-10-20/h4-16H,17H2,1-3H3
• InChI Key: IAIOJKNOJYAJGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC2=C(OC(=N2)C3=CC=CC=C3)C)C4=CC=CC=C4OC
• Molecular Formula: C25H24N2O4S
• Molecular Weight: 448.5 g/mol

Description

N-(2-methoxyphenyl)-4-methyl-N-((5-methyl-2-phenyloxazol-4-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C25H24N2O4S and its molecular weight is 448.54. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

Benzenesulfonamide derivatives have been explored for their potential in photodynamic therapy, particularly as photosensitizers with high singlet oxygen quantum yields. Such compounds demonstrate valuable properties for Type II photodynamic therapy mechanisms, suggesting their utility in cancer treatment through light-induced cytotoxic reactions (Pişkin, Canpolat, & Öztürk, 2020).

Enzyme Inhibition for Therapeutic Applications

Research on N-substituted benzenesulfonamides has shown significant promise as high-affinity inhibitors of specific enzymes, such as kynurenine 3-hydroxylase. These inhibitors have potential applications in neurological disorders, indicating the therapeutic versatility of benzenesulfonamide derivatives in modulating enzymatic activity for treating diseases (Röver et al., 1997).

Anticancer and Antimicrobial Activities

Some benzenesulfonamides are investigated for their anticancer and antimicrobial properties. For instance, novel sulfonamide derivatives have shown cytotoxic activities and potent inhibition against human carbonic anhydrase isoforms, which are crucial for further anti-tumor activity studies. These studies highlight the potential of benzenesulfonamide compounds in developing new therapeutic agents with specific bioactivities (Gul et al., 2016).

Structural and Conformational Studies

The inclusion of sulfonamide groups in chemical structures influences the conformation and assembly of compounds, as demonstrated in studies of arylsulfonamide derivatives. Understanding these effects can aid in the design of molecules with desired physical and chemical properties for various scientific applications (de Castro et al., 2013).